1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 1-(4-methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C13H16N4O2/c1-9-14-15-12(11-5-3-7-17(9)11)16-6-2-4-10(8-16)13(18)19/h3,5,7,10H,2,4,6,8H2,1H3,(H,18,19)
• InChI Key: VGVGPRWVSVCABF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C2=CC=CN12)N3CCCC(C3)C(=O)O

Description

1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolo[1,2-d][1,2,4]triazine core fused with a piperidine ring bearing a carboxylic acid group at the 3-position and a methyl substituent at the 4-position of the triazine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Pyrrolo[1,2-d][1,2,4]triazine Ring: This step involves the cyclization of appropriate precursors under controlled conditions to form the pyrrolo[1,2-d][1,2,4]triazine ring.

Attachment of the Piperidine Ring: The piperidine ring is then introduced through a series of reactions, including nucleophilic substitution and cyclization.

Introduction of the Carboxylic Acid Group:

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of catalysts, high-throughput screening of reaction conditions, and scaling up the reactions to industrial scale.

Chemical Reactions Analysis

Types of Reactions

1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid depends on its specific application. In biological systems, the compound may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved can include inhibition of enzyme activity, modulation of receptor signaling, or interaction with DNA or RNA.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Heterocycle Variations

Pyrrolo-Triazine Derivatives

• Example : (S)-1-(4-(5-Cyclopropyl-1H-pyrazol-3-yl)pyrrolo[1,2-f][1,2,4]triazin-2-yl)-N-(6-fluoropyridin-3-yl)-2-methyl-pyrrolidine-2-carboxamide
  • Key Differences : Incorporates a pyrazole substituent and fluoropyridine group.
  • Applications : Demonstrated in cancer therapeutics due to kinase inhibition .
  • Structural Impact : The pyrazole and fluoropyridine groups enhance target selectivity and bioavailability compared to the simpler methyl-substituted triazine in the target compound.

Pyrazine-Based Analogs

• Examples :
  • 1-(6-Methylpyrazin-2-yl)piperidine-3-carboxylic acid (CAS 930111-02-7): Melting point (mp) 185–186.5°C.
  • 1-(6-Methylpyrazin-2-yl)piperidine-4-carboxylic acid (CAS 886851-58-7): mp 151–152°C .
  • Comparison : Replacement of pyrrolo-triazine with pyrazine reduces ring complexity and alters solubility (higher mp for 3-carboxylic isomer suggests stronger intermolecular forces). The piperidine-3-carboxylic acid isomer may offer better conformational rigidity for binding compared to the 4-carboxylic variant.

Triazole and Triazolo-Pyridazine Derivatives

• Example: 1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperidine-3-carboxylic acid (CAS 1144470-64-3): Molecular Formula: C11H13N5O2 (MW 247.25). However, the absence of a fused pyrrolo-triazine system may reduce planar rigidity, affecting binding kinetics .

Piperidine Carboxylic Acid Positional Isomers

• Example : 1-(2-Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)-piperidine-4-carboxylic acid (CAS 912770-72-0):
  • Key Differences : The carboxylic acid group at the 4-position (vs. 3-position in the target compound) alters the spatial orientation of the piperidine ring. This may influence interactions with hydrophobic pockets in enzyme active sites .

Physicochemical and Pharmacokinetic Properties

Table 1: Comparative Data on Key Compounds

Compound Name (CAS RN)	Core Structure	Molecular Formula	Melting Point (°C)	Key Applications
Target Compound	Pyrrolo[1,2-d]triazine	Not provided	Not available	Likely kinase inhibition (inferred)
1-(6-Methylpyrazin-2-yl)piperidine-3-COOH (930111-02-7)	Pyrazine	C11H15N3O2	185–186.5	Research reagent
1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperidine-3-COOH (1144470-64-3)	Triazolo-pyridazine	C11H13N5O2	Not available	Biochemical research
1-(Benzo[1,3]dioxol-5-yl-imidazo[1,2-a]pyrimidin-3-ylmethyl)piperidine-4-COOH (912770-72-0)	Imidazo-pyrimidine	C21H20N4O4	Not available	Not specified

Biological Activity

1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid is a heterocyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a unique structural arrangement that includes a pyrrolo[1,2-d][1,2,4]triazin moiety linked to a piperidine ring with a carboxylic acid functional group. Its molecular formula is $C_{13}H_{16}N_{4}O_{2}$ and it has a molecular weight of approximately 260.29 g/mol .

Research indicates that this compound exhibits significant biological activity primarily through its role as a kinase inhibitor . Kinases are crucial in various cellular signaling pathways, particularly those involved in cancer progression. The inhibition of kinases such as the vascular endothelial growth factor receptor (VEGFR) and epidermal growth factor receptor (EGFR) has been linked to the compound's antitumor properties .

Key Biological Activities

• Antitumor Activity : The compound has shown efficacy in inhibiting tumor growth by targeting specific kinases involved in cancer pathways.
• Kinase Inhibition : It selectively binds to various kinases, which is critical for its therapeutic potential against cancer .

Table 1: Summary of Biological Activities

Activity Type	Target Kinases	Effect
Antitumor	VEGFR, EGFR	Inhibition of tumor growth
Kinase Inhibition	Various kinases	Selective binding and inhibition

Synthesis and Derivatives

The synthesis of 1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid typically involves multiple steps that allow for the modification of the compound to enhance its biological activity. Various derivatives are being explored to improve efficacy and selectivity against specific biological targets .

Synthesis Pathways

Common synthetic routes include:

• Cyclization Reactions : To form the pyrrolo[1,2-d][1,2,4]triazin scaffold.
• Functional Group Modifications : To enhance binding affinity and pharmacological profiles.

Case Studies

Several studies have investigated the biological activity of similar compounds and their derivatives:

• In vitro Studies : A study demonstrated that derivatives of pyrrolo[1,2-d][1,2,4]triazin compounds inhibited various cancer cell lines effectively .
• Molecular Docking Studies : Molecular modeling has shown that these compounds can occupy critical active sites on kinases, supporting their role as potent inhibitors .

Comparative Analysis

To better understand the uniqueness of 1-(4-Methylpyrrolo[1,2-d][1,2,4]triazin-1-yl)piperidine-3-carboxylic acid compared to related compounds:

Table 2: Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
1-(Pyrrolo[2,1-f][1,2,4]triazine)	Different triazine isomer	Kinase inhibitor
5-Ethylpyrrolo[2,1-f][1,2,4]triazine	Ethyl substitution on the pyrrole	Antitumor activity
Avapritinib	Similar pyrrolo structure	Approved for gastrointestinal tumors